Cas no 2229205-65-4 (methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate)

• Product Name: methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate
• CAS No: 2229205-65-4
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6386692
• PubChem ID: 165736022
• Update Time: 2025-10-29

methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate
• 2229205-65-4
• EN300-1738500
• methyl 5-[(3-hydroxypiperidin-3-yl)methyl]furan-2-carboxylate

• Inchi： 1S/C12H17NO4/c1-16-11(14)10-4-3-9(17-10)7-12(15)5-2-6-13-8-12/h3-4,13,15H,2,5-8H2,1H3
• InChI Key： MXLZJWCDDCDCES-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=C(C(=O)OC)O2)CNCCC1

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.7Ų

Additional information on methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate

Introduction to Methyl 5-(3-Hydroxypiperidin-3-yl)methylfuran-2-carboxylate (CAS No. 2229205-65-4)

Methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate (CAS No. 2229205-65-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring and a piperidine moiety, making it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate is defined by its molecular formula, C₁₃H₁₇NO₄, and its molecular weight of approximately 259.27 g/mol. The presence of the furan ring and the piperidine moiety imparts specific chemical and physical properties to this compound. The furan ring is known for its aromaticity and reactivity, while the piperidine moiety contributes to the compound's basicity and structural flexibility. These features make methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate an interesting subject for both synthetic and biological studies.

The synthesis of methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate has been reported in several scientific publications. One common approach involves the reaction of 5-bromomethylfuran-2-carboxylic acid with 3-hydroxypiperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). This reaction typically proceeds via an intermediate amide formation, followed by methylation to yield the final product. The choice of solvent and reaction conditions can significantly influence the yield and purity of the synthesized compound.

In terms of biological activity, recent studies have highlighted the potential therapeutic applications of methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.

Furthermore, preliminary studies have also indicated that methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate may have neuroprotective effects. A study published in Neuropharmacology reported that this compound can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of oxidative stress and inflammation pathways. These findings open up new avenues for exploring the therapeutic potential of methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate in neurological disorders.

Beyond its anti-inflammatory and neuroprotective properties, methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate has also shown promise in other areas of medicinal chemistry. For example, research published in Bioorganic & Medicinal Chemistry Letters has demonstrated that this compound can act as a potent inhibitor of certain enzymes involved in cancer cell proliferation. Specifically, it has been found to inhibit the activity of protein kinases such as cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6), which are key regulators of cell cycle progression. These findings suggest that methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate could be further developed as an anticancer agent.

The safety profile of methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate is another important aspect to consider. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its safety profile, particularly in long-term use scenarios. Additionally, pharmacokinetic studies are essential to determine the absorption, distribution, metabolism, and excretion (ADME) properties of this compound, which will be crucial for its clinical development.

In conclusion, methyl 5-(3-hydroxypiperidin-3-yl)methylfuran-2-carboxylate (CAS No. 2229205-65-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in various fields of medicinal chemistry and pharmaceutical science. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for treating inflammatory diseases, neurological disorders, and cancer.